2,3-DCPE

• Molecular Formula: C11H15Cl2NO2
• Molecular Weight: 264.14 g/mol
• InChI: InChI=1S/C11H15Cl2NO2/c12-9-3-1-4-10(11(9)13)16-8-2-5-14-6-7-15/h1,3-4,14-15H,2,5-8H2
• InChIKey: QVEIRCZEBQRCTR-UHFFFAOYSA-N

2,3-DCPE: Selective Pro-Apoptotic Molecule for Cancer Studies

2,3-DCPE (2-[[3-(2,3-dichlorophenoxy)propyl]amino]ethanol hydrochloride) is a small molecule proapoptotic agent that selectively induces cell death in cancerous cells while sparing normal human fibroblasts [1][2]. It functions by downregulating the anti-apoptotic protein Bcl-XL and activating the ERK signaling pathway, leading to caspase activation and cell cycle arrest [3][4]. 2,3-DCPE has demonstrated anti-tumor activity in various cancer cell lines, including colon, lung, and ovarian carcinoma, and has shown promise as a chemosensitizing agent when used in combination with cisplatin [5].

Workflow Bcl-xL pathway inhibition study fit

Mechanism ERK-mediated cell-cycle arrest assay context

Grade Hydrochloride salt for solubility-optimized research

• [1] Wu, S., Zhu, H., Gu, J., Zhang, L., Teraishi, F., Davis, J. J., Jacob, D. A., & Fang, B. (2004). Induction of apoptosis and down-regulation of Bcl-XL in cancer cells by a novel small molecule, 2[[3-(2,3-dichlorophenoxy)propyl]amino]ethanol. Cancer Research, 64(3), 1110-1113. View Source
• [2] Cayman Chemical. (n.d.). 2,3-DCPE (hydrochloride) product datasheet (Item No. 10005229). View Source
• [3] Santa Cruz Biotechnology. (n.d.). 2,3-DCPE (CAS 1009555-55-8) product information. View Source
• [4] Zhu, H., Zhang, L., Wu, S., Teraishi, F., Davis, J. J., Jacob, D., & Fang, B. (2004). Induction of S-phase arrest and p21 overexpression by a small molecule 2[[3-(2,3-dichlorophenoxy)propyl] amino]ethanol in correlation with activation of ERK. Oncogene, 23(29), 4984-4992. View Source
• [5] Villedieu, M., Briand, M., Duval, M., Héron, J. F., Gauduchon, P., & Poulain, L. (2007). Anticancer and chemosensitizing effects of 2,3-DCPE in ovarian carcinoma cell lines: link with ERK activation and modulation of p21WAF1/CIP1, Bcl-2 and Bcl-xL expression. Gynecologic Oncology, 105(2), 373-384. View Source

Why Bcl-2 Inhibitors Cannot Replace 2,3-DCPE

Substituting 2,3-DCPE with a generic proapoptotic compound risks significant experimental failure due to its unique mechanism of action and quantifiable selectivity. Unlike broad-spectrum apoptosis inducers, 2,3-DCPE's activity is directly linked to the downregulation of the Bcl-XL protein and is dependent on ERK pathway activation, effects that are not replicated by other classes of apoptosis inducers [1][2]. The compound's selectivity for cancer cells over normal fibroblasts is quantitatively established, with a therapeutic window not guaranteed by alternative compounds [3]. Furthermore, 2,3-DCPE exhibits a dual mechanism—inducing both caspase-dependent apoptosis and S-phase cell cycle arrest—that is specifically mediated through p21 upregulation, a pathway distinct from many other cytotoxic agents [4].

2,3-DCPE

ERK/p21-mediated cytostasis plus Bcl-xL downregulation; dual mechanism phenotype

Pan-Bcl-2 inhibitors
(e.g., ABT-737)

Primarily BH3-mimetic apoptosis; ERK/p21 pathway engagement may not transfer

Other Bcl-2 family
inhibitors (e.g., AT-101)

May lack S-phase arrest component; cell-cycle endpoint context may differ

• [1] Wu, S., Zhu, H., Gu, J., Zhang, L., Teraishi, F., Davis, J. J., Jacob, D. A., & Fang, B. (2004). Induction of apoptosis and down-regulation of Bcl-XL in cancer cells by a novel small molecule, 2[[3-(2,3-dichlorophenoxy)propyl]amino]ethanol. Cancer Research, 64(3), 1110-1113. View Source
• [2] Santa Cruz Biotechnology. (n.d.). 2,3-DCPE (CAS 1009555-55-8) product information. View Source
• [3] Cayman Chemical. (n.d.). 2,3-DCPE (hydrochloride) product datasheet (Item No. 10005229). View Source
• [4] Zhu, H., Zhang, L., Wu, S., Teraishi, F., Davis, J. J., Jacob, D., & Fang, B. (2004). Induction of S-phase arrest and p21 overexpression by a small molecule 2[[3-(2,3-dichlorophenoxy)propyl] amino]ethanol in correlation with activation of ERK. Oncogene, 23(29), 4984-4992. View Source

2,3-DCPE Differentiation vs. Controls & Related Agents

Cancer Cell Selectivity vs. Normal Fibroblasts

2,3-DCPE demonstrates a clear, quantifiable preference for inducing apoptosis in cancer cells over normal human fibroblasts. In a direct cell viability assay, the IC50 for normal human fibroblasts was 12.6 µM, while the IC50 values for various cancer cell lines were substantially lower, ranging from 0.89 µM to 2.69 µM [1]. This selectivity is a defining characteristic that separates it from many non-selective cytotoxic agents.

Cancer Cell Selectivity

Head-to-head

14.2× higher potency in LoVo vs. normal fibroblasts (IC50 0.89 μM vs. 12.6 μM)

Supports cell-model endpoint review

Cell viability assay context; in vitro data

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	0.89 µM (LoVo), 1.95 µM (DLD-1), 2.24 µM (H1299), 2.69 µM (A549)
Comparator Or Baseline	12.6 µM (Normal human fibroblasts)
Quantified Difference	Selectivity ratio of ~4.7x to ~14.2x (fibroblast IC50 / cancer cell IC50)
Conditions	In vitro cell viability assay

Why This Matters

This quantitative selectivity provides a clear therapeutic window, making 2,3-DCPE a preferred tool compound for experiments requiring selective cancer cell targeting and for minimizing confounding effects from normal cell toxicity.

• [1] Wu, S., Zhu, H., Gu, J., Zhang, L., Teraishi, F., Davis, J. J., Jacob, D. A., & Fang, B. (2004). Induction of apoptosis and down-regulation of Bcl-XL in cancer cells by a novel small molecule, 2[[3-(2,3-dichlorophenoxy)propyl]amino]ethanol. Cancer Research, 64(3), 1110-1113. View Source

Bcl-xL Downregulation & Overexpression Rescue

The apoptotic mechanism of 2,3-DCPE is uniquely confined to cancer cells. Studies show that treatment with 2,3-DCPE causes cleavage of caspase-8, caspase-3, caspase-9, and poly(ADP-ribose) polymerase, as well as the release of cytochrome c, specifically in cancer cells, while these proapoptotic events were not observed in normal human fibroblasts [1]. This contrasts with many apoptosis inducers that may activate caspases non-selectively in both healthy and malignant cells.

Target Validation

Head-to-head

Apoptosis blocked to baseline by Bcl-xL overexpression

Supports Bcl-xL pathway-response interpretation

Built-in negative control for target engagement studies

Evidence Dimension	Caspase activation and cytochrome c release
Target Compound Data	Cleavage of caspases-8, -3, -9, PARP, and cytochrome c release
Comparator Or Baseline	No cleavage of caspases or cytochrome c release in normal human fibroblasts
Quantified Difference	Qualitative difference: Activation observed vs. not observed
Conditions	In vitro cancer cell lines (e.g., DLD-1) vs. normal human fibroblasts

Why This Matters

This cell-type-specific activation of the apoptotic cascade is a critical differentiator, ensuring that the compound's cytotoxic effects are targeted to cancer cells, reducing experimental variability and off-target effects in co-culture or in vivo models.

• [1] Wu, S., Zhu, H., Gu, J., Zhang, L., Teraishi, F., Davis, J. J., Jacob, D. A., & Fang, B. (2004). Induction of apoptosis and down-regulation of Bcl-XL in cancer cells by a novel small molecule, 2[[3-(2,3-dichlorophenoxy)propyl]amino]ethanol. Cancer Research, 64(3), 1110-1113. View Source

Cisplatin Chemosensitization in Ovarian Cancer

2,3-DCPE demonstrates a unique ability to sensitize cisplatin-resistant ovarian cancer cells to the chemotherapeutic agent. In the OAW42-R cisplatin-resistant ovarian carcinoma cell line, 2,3-DCPE treatment increased the cytotoxic effect of cisplatin [1]. This chemosensitizing property is not a general feature of all proapoptotic compounds and highlights a specific application where 2,3-DCPE offers a functional advantage over other apoptosis inducers.

Cisplatin Sensitization

Head-to-head

Reported significant increase in cytotoxic effect with cisplatin in OAW42-R cells

Supports drug-resistance model endpoint context

Exact fold-change not specified; reported as significant

Evidence Dimension	Cytotoxic effect of cisplatin
Target Compound Data	Increased cytotoxic effect of cisplatin when combined with 2,3-DCPE
Comparator Or Baseline	Cisplatin alone
Quantified Difference	Increased cytotoxicity, quantified in the study (specific fold-change not provided in abstract)
Conditions	In vitro OAW42-R cisplatin-resistant ovarian carcinoma cells

Why This Matters

For researchers investigating drug resistance or combination therapies, 2,3-DCPE is a superior selection due to its validated role as a chemosensitizer, a property that is not guaranteed with generic apoptosis inducers and opens up specific experimental avenues in oncology.

• [1] Villedieu, M., Briand, M., Duval, M., Héron, J. F., Gauduchon, P., & Poulain, L. (2007). Anticancer and chemosensitizing effects of 2,3-DCPE in ovarian carcinoma cell lines: link with ERK activation and modulation of p21WAF1/CIP1, Bcl-2 and Bcl-xL expression. Gynecologic Oncology, 105(2), 373-384. View Source

ERK-Mediated S-Phase Arrest & p21 Induction

Beyond inducing apoptosis, 2,3-DCPE uniquely triggers an S-phase cell cycle arrest that is dependent on ERK activation and p21 upregulation. Research shows that 2,3-DCPE suppresses proliferation even in Bcl-XL-overexpressing cancer cells, a context where its apoptotic function is blocked, by inducing S-phase arrest [1]. This dual-action mechanism—apoptosis and cell cycle arrest—is a specific and quantifiable feature that distinguishes 2,3-DCPE from compounds that solely act as apoptosis inducers.

S-Phase Arrest & p21

Head-to-head

ERK-mediated p21 upregulation; attenuated by PD98059/U0126

Supports ERK/p21 signaling assay context

DLD-1 colon cancer line; dual apoptosis/cytostasis phenotype

Evidence Dimension	Cell cycle arrest mechanism
Target Compound Data	Induces S-phase arrest and upregulates p21 via ERK activation
Comparator Or Baseline	Other apoptosis inducers (class-level): May not induce cell cycle arrest or may do so via different pathways
Quantified Difference	Specific pathway: ERK-dependent p21 induction leading to S-phase arrest
Conditions	In vitro DLD-1 human colon cancer cells

Why This Matters

This dual mechanism makes 2,3-DCPE a more robust tool for cancer research, as it provides a secondary line of defense against cancer cell proliferation in scenarios where apoptosis is inhibited, offering a functional advantage over single-mechanism compounds.

• [1] Zhu, H., Zhang, L., Wu, S., Teraishi, F., Davis, J. J., Jacob, D., & Fang, B. (2004). Induction of S-phase arrest and p21 overexpression by a small molecule 2[[3-(2,3-dichlorophenoxy)propyl] amino]ethanol in correlation with activation of ERK. Oncogene, 23(29), 4984-4992. View Source

2,3-DCPE Applications in Oncology Research

Bcl-xL Target Validation in Cancer Cells

Ideal for experiments requiring the induction of apoptosis specifically in cancer cells while minimizing off-target effects on normal fibroblasts. The established IC50 values of 0.89-2.69 µM for cancer cells versus 12.6 µM for normal fibroblasts provide a clear, quantitative basis for dosing regimens [1].

Cisplatin Resistance & Combination Therapy

A key tool for studies focused on the role of Bcl-XL in cancer cell survival. 2,3-DCPE's primary mechanism involves downregulation of Bcl-XL, and its apoptotic effects can be blocked by Bcl-XL overexpression, providing a clean, controlled system for pathway analysis [1][2].

Positive Control for Apoptosis & Caspase Assays

Particularly suited for research into overcoming platinum-based chemotherapy resistance, specifically in ovarian carcinoma. 2,3-DCPE has been shown to increase the cytotoxic effect of cisplatin in resistant cell lines, making it a valuable compound for combination therapy investigations [3].

ERK/p21 Cytostasis in Bcl-xL-Overexpressing Cancers

Recommended for research examining the interplay between apoptosis and cell cycle regulation. 2,3-DCPE uniquely induces both caspase-dependent apoptosis and an ERK-mediated S-phase arrest, allowing for the study of these dual mechanisms in a single compound [4].

Application

Selection Property

Validation Focus

Bcl-xL target validation

Bcl-xL overexpression rescue compatibility

On-target apoptosis endpoint review

Cisplatin resistance & combination models

Reported chemosensitization in ovarian cancer lines

Drug-resistance model endpoint context

Apoptosis & caspase assay control

Cancer-cell-specific caspase cascade induction

Intrinsic/extrinsic pathway-response interpretation

ERK/p21 cytostasis in Bcl-xL-high cancers

Dual Bcl-xL downregulation & S-phase arrest

Cell-cycle endpoint review; apoptosis/cytostasis dissection

• [1] Wu, S., Zhu, H., Gu, J., Zhang, L., Teraishi, F., Davis, J. J., Jacob, D. A., & Fang, B. (2004). Induction of apoptosis and down-regulation of Bcl-XL in cancer cells by a novel small molecule, 2[[3-(2,3-dichlorophenoxy)propyl]amino]ethanol. Cancer Research, 64(3), 1110-1113. View Source
• [2] Santa Cruz Biotechnology. (n.d.). 2,3-DCPE (CAS 1009555-55-8) product information. View Source
• [3] Villedieu, M., Briand, M., Duval, M., Héron, J. F., Gauduchon, P., & Poulain, L. (2007). Anticancer and chemosensitizing effects of 2,3-DCPE in ovarian carcinoma cell lines: link with ERK activation and modulation of p21WAF1/CIP1, Bcl-2 and Bcl-xL expression. Gynecologic Oncology, 105(2), 373-384. View Source
• [4] Zhu, H., Zhang, L., Wu, S., Teraishi, F., Davis, J. J., Jacob, D., & Fang, B. (2004). Induction of S-phase arrest and p21 overexpression by a small molecule 2[[3-(2,3-dichlorophenoxy)propyl] amino]ethanol in correlation with activation of ERK. Oncogene, 23(29), 4984-4992. View Source